Cas no 1257120-40-3 (rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid
• CAS No: 1257120-40-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5914842
• PubChem ID: 67291496
• Update Time: 2025-05-22

rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid
• SCHEMBL2139505
• 1257120-40-3
• EN300-1808023

• Inchi： 1S/C12H11NO2/c14-12(15)10-6-9(10)8-2-1-7-3-4-13-11(7)5-8/h1-5,9-10,13H,6H2,(H,14,15)/t9-,10+/m0/s1
• InChI Key： LHBPMKFSLAVMEA-VHSXEESVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CC=C2C=CNC2=C1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid (CAS No. 1257120-40-3)

The compound rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid (CAS No. 1257120-40-3) is a chiral cyclopropane derivative featuring an indole moiety, which has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework combines the rigidity of a cyclopropane ring with the bioactive indole scaffold, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for synthesizing novel therapeutics targeting neurological and inflammatory disorders.

In recent years, the demand for chiral compounds like rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid has surged due to their enantioselective properties in drug design. The indole group, a prevalent motif in natural products and pharmaceuticals, contributes to its bioactivity, while the cyclopropane ring enhances metabolic stability. This combination aligns with current trends in fragment-based drug discovery (FBDD) and small-molecule therapeutics, addressing unmet medical needs in areas such as neurodegenerative diseases and autoimmune conditions.

The synthesis of rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid typically involves stereoselective cyclopropanation techniques, leveraging catalysts like transition-metal complexes or organocatalysts. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or peptide conjugates. These modifications are critical for optimizing drug-likeness and bioavailability, key factors in modern medicinal chemistry workflows.

From a commercial perspective, rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening (HTS). Its CAS No. 1257120-40-3 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. The compound’s relevance to precision medicine and personalized therapeutics further underscores its value in the evolving landscape of biopharmaceutical innovation.

Environmental and safety considerations for rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid are well-documented, with studies confirming its compatibility with green chemistry principles. Researchers emphasize atom economy and solvent-free synthesis to minimize ecological impact, reflecting broader industry shifts toward sustainable chemical practices. These efforts resonate with the growing consumer and regulatory focus on eco-friendly pharmaceuticals.

In summary, rac-(1R,2R)-2-(1H-indol-6-yl)cyclopropane-1-carboxylic acid (CAS No. 1257120-40-3) exemplifies the intersection of structural complexity and therapeutic potential. Its applications span drug discovery, material science, and chemical biology, making it a versatile tool for scientists. As the pharmaceutical industry continues to prioritize chiral intermediates and targeted therapies, this compound is poised to play a pivotal role in advancing next-generation medicines.